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Compound of Interest

Compound Name: OM99-2 Tfa

Cat. No.: B15616596 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent compounds like OM99-2 Tfa is paramount to both personal safety and

research integrity. This guide provides immediate, essential safety protocols, operational plans

for handling and disposal, and detailed procedural guidance.

OM99-2 Tfa is a peptidomimetic inhibitor of β-secretase (BACE1) and is provided as a

trifluoroacetic acid (TFA) salt. The toxicological properties of OM99-2 Tfa itself have not been

thoroughly investigated. Therefore, it should be handled with care, assuming it is a potent and

potentially hazardous compound. The primary known hazards are associated with the TFA salt,

which is corrosive and can cause severe skin burns and eye damage, and is harmful if inhaled.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling OM99-2 Tfa. The following table summarizes the required PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and splashes.

Must meet ANSI Z87.1

standards.

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard, such

as during initial reconstitution.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended for

added protection. Gloves

should be removed and

replaced immediately after any

contact with the compound.[1]

[2]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential splashes.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of lyophilized peptide to avoid

inhalation of dust particles.[1]

[3][4]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[1]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of OM99-2 Tfa.

Receiving and Storage:
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Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.

Storage: For long-term storage, keep the lyophilized peptide at -20°C in a tightly sealed

container, protected from light.[5]

Handling Lyophilized Peptide:

Due to the hygroscopic nature of peptides, allow the container to warm to room temperature

in a desiccator before opening to prevent moisture absorption.

Weigh the lyophilized powder quickly in a controlled environment, such as a chemical fume

hood, to minimize exposure to air and prevent inhalation.

Reconstitution:

Add the appropriate solvent to the vial containing the lyophilized peptide.

Gently swirl or vortex to dissolve the peptide completely. Avoid vigorous shaking, which can

cause aggregation.

Disposal Plan
All materials that have come into contact with OM99-2 Tfa should be considered hazardous

waste.

Unused Peptide: Unused or expired lyophilized peptide and concentrated stock solutions are

considered chemical waste.

Contaminated Materials: All materials that have come into contact with OM99-2 Tfa,

including pipette tips, gloves, and empty vials, should be collected in a designated, clearly

labeled hazardous waste container.[3]

Disposal Method: Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations. One recommended method is to dissolve or mix the material with

a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[4]
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Experimental Workflow: Handling and Disposal of
OM99-2 Tfa

Preparation

Handling Lyophilized Compound

Experimentation

Waste Disposal

Post-Experiment

Don Personal Protective Equipment (PPE)

Prepare workspace in a chemical fume hood

Equilibrate vial to room temperature in desiccator

Weigh desired amount of OM99-2 Tfa

Reconstitute with appropriate solvent

Perform experimental procedures

Collect all contaminated solid waste in a labeled hazardous waste container Collect all contaminated liquid waste in a labeled hazardous waste container

Dispose of waste according to institutional and regulatory guidelines

Decontaminate workspace

Doff and dispose of PPE

Wash hands thoroughly
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of OM99-2 Tfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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